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Introduction
Aluminium acetotartrate, a compound of aluminium, acetic acid, and tartaric acid, has a

notable history in the annals of science, primarily for its therapeutic applications.[1] Historically

known by the trade name Alsol, this substance was valued for its astringent and antiseptic

properties.[2] Comprising approximately 70% basic aluminium acetate and 30% tartaric acid, it

was formulated in various preparations for topical use. This technical guide delves into the

historical scientific applications of Aluminium acetotartrate, presenting available quantitative

data, detailing experimental and preparation protocols from historical sources, and visualizing

the logical processes of its application.

Historical Therapeutic Applications and
Formulations
Aluminium acetotartrate was historically employed in a range of topical therapeutic

preparations, leveraging its ability to constrict tissues and inhibit microbial growth.[1] Its

applications, documented in early 20th-century pharmaceutical literature, spanned from

respiratory affections to dermatological conditions.
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The following table summarizes the concentrations of Aluminium acetotartrate used in

various historical preparations, based on information from early 20th-century sources.

Application Formulation
Concentration of
Aluminium
Acetotartrate

Historical Source
Reference

Affections of the

Respiratory Tract
Nasal Douche 0.5% - 2% solution

Druggists Circular,

1912[1]

General

Astringent/Antiseptic

Aqueous Solution (as

a substitute for

aluminium acetate

solution)

1% - 3% solution
Druggists Circular,

1912[1]

Frostbite and Balanitis Lotion Concentrated solution
Druggists Circular,

1912[1]

Atrophic Rhinitis
Snuff (in combination

with boric acid)
Not specified

Druggists Circular,

1912[1]

Antiseptic Vulnerary
Ointment/Cream

("Alsol Cream")
Not specified

The Modern Materia

Medica, 1912[2]

Experimental and Preparation Protocols
Detailed experimental protocols from the early 20th century are scarce. However, based on

historical pharmaceutical practices and the available literature, the following represents a

logical reconstruction of the preparation methods for various Aluminium acetotartrate
formulations.

Preparation of Aluminium Acetotartrate Solutions
(General Protocol)
The preparation of aqueous solutions of Aluminium acetotartrate for topical use would have

followed a standard dissolution procedure.

Materials:
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Aluminium acetotartrate powder (crystals)[1]

Distilled water

Measuring apparatus (e.g., graduated cylinder, balance)

Mixing vessel (e.g., beaker, flask)

Stirring rod

Methodology:

Accurately weigh the desired amount of Aluminium acetotartrate powder based on the

target concentration (e.g., for a 1% solution, 1 gram of powder per 100 mL of water).

Measure the appropriate volume of distilled water.

Gradually add the Aluminium acetotartrate powder to the water while continuously stirring.

Continue stirring until the powder is completely dissolved. The substance is noted to be

freely but exceedingly slowly soluble in water.[1]

The resulting solution is then ready for its intended application (e.g., as a nasal douche or

topical lotion).

Historical Application Protocols
Nasal Douche: The prepared 0.5-2% solution would be administered into the nasal passages

using a nasal douche apparatus, a common medical device in the early 20th century for

nasal irrigation.

Lotion for Frostbite: A concentrated solution would be topically applied to the affected area.

The astringent properties were likely intended to reduce inflammation and harden the skin.

Snuff for Atrophic Rhinitis: Aluminium acetotartrate powder would be mixed with boric acid

powder. This mixture would then be used as a snuff, inhaled into the nasal cavity to exert its

astringent and antiseptic effects on the atrophied nasal mucosa.
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Antiseptic Ointment ("Alsol Cream"): While the exact formulation of "Alsol Cream" is not

detailed in the available sources, it would have involved incorporating Aluminium
acetotartrate into a suitable ointment base, such as a mixture of fats and waxes, to create a

semi-solid preparation for topical application to wounds and skin irritations.[2]

Logical Workflow and Diagrams
The following diagrams, created using Graphviz (DOT language), illustrate the logical

workflows for the preparation and application of Aluminium acetotartrate based on historical

uses.

Starting Materials Preparation Steps

Final Product

Aluminium Acetotartrate Powder Weigh Powder

Distilled Water Measure Water

Combine and Stir Ensure Complete Dissolution Aqueous Solution of Aluminium Acetotartrate

Click to download full resolution via product page

Caption: Preparation of an aqueous solution of Aluminium acetotartrate.
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Historical Therapeutic Applications

Targeted Conditions

Aluminium Acetotartrate Preparation

Nasal Douche
(0.5-2% Solution)

Astringent Lotion
(Concentrated Solution) Antiseptic Ointment Medicated Snuff

(with Boric Acid)

Respiratory Affections Frostbite & Balanitis Wounds & Skin Irritations Atrophic Rhinitis

Click to download full resolution via product page

Caption: Historical therapeutic application pathways for Aluminium acetotartrate.

Concluding Remarks
The historical scientific application of Aluminium acetotartrate was primarily focused on its

topical use as an astringent and antiseptic agent. While detailed clinical trial data and in-depth

mechanistic studies from the early 20th century are not available in modern databases, the

surviving pharmaceutical literature provides a clear picture of its role in medicine of that era.

The formulations were straightforward, relying on the dissolution of the compound in water or

its incorporation into simple delivery systems like ointments and powders. These historical

applications laid the groundwork for the later development of more refined topical astringent

and antiseptic therapies. Further archival research into historical pharmacopoeias and medical

journals may yet yield more detailed quantitative data and specific formulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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